Cas no 1011396-52-3 (6-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 6-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 1011396-52-3
• MF: C₁₅H₁₁F₂N₃O₃
• MW: 319.262950181961
• MDL: MFCD09473348
• CID: 4675773
• PubChem ID: 25247596
• Update Time: 2025-06-25

6-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[4-(difluoromethoxy)phenyl]-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• STK351840
• SBB024897
• 6-[4-(difluoromethoxy)phenyl]-1-methylpyrazolo[5,4-b]pyridine-4-carboxylic aci d
• 6-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

• MDL： MFCD09473348
• Inchi： 1S/C15H11F2N3O3/c1-20-13-11(7-18-20)10(14(21)22)6-12(19-13)8-2-4-9(5-3-8)23-15(16)17/h2-7,15H,1H3,(H,21,22)
• InChI Key： FWTVVHYPFWOKCL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CC(C(=O)O)=C2C=NN(C)C2=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 432
• Topological Polar Surface Area: 77.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

6-4-(Difluoromethoxy)phenyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid: A Comprehensive Overview

The compound 6-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, identified by the CAS number 1011396-52-3, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and structural versatility. The presence of the difluoromethoxy group and the carboxylic acid functionality introduces additional complexity and reactivity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrazolopyridine derivatives in drug discovery. The pyrazolo[3,4-b]pyridine core structure is particularly appealing due to its ability to act as a scaffold for various bioactive molecules. For instance, researchers have demonstrated that this compound exhibits potential as a kinase inhibitor, which could be pivotal in the development of novel cancer therapies. The integration of the difluoromethoxy group further enhances its pharmacokinetic properties, such as solubility and bioavailability, making it a promising candidate for preclinical studies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazolo[3,4-b]pyridine ring system through a cyclization reaction, followed by the introduction of the difluoromethoxy substituent via nucleophilic aromatic substitution. The final step involves the installation of the carboxylic acid group using standard oxidation or hydrolysis methods. This synthetic pathway has been optimized to ensure high yield and purity, making it suitable for large-scale production.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure. These studies have revealed that the compound adopts a rigid planar conformation due to the aromaticity of both the pyrazolo[3,4-b]pyridine and phenyl rings. This planarity is crucial for its electronic properties and interactions with biological targets.

The pharmacological evaluation of this compound has been conducted using in vitro assays targeting various enzymes and receptors. Initial results indicate that it shows moderate activity against certain kinases, suggesting its potential as a lead compound in drug discovery programs. Furthermore, its ability to modulate ion channels has opened up new avenues for research in neurodegenerative diseases.

From a materials science perspective, this compound has shown promise as an advanced material for optoelectronic applications. Its unique electronic structure enables efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into OLED architectures can significantly enhance device performance by improving luminous efficiency and stability.

In conclusion, 6-4-(difluoromethoxy)phenyl-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methods and characterization techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and innovative material designs.